Cas no 863008-26-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide
• CAS No: 863008-26-8
• MF: C₁₇H₁₇NO₃S₂
• MW: 347.451781988144
• CID: 6462333
• Update Time: 2025-07-11

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-methylphenyl)-

• Inchi： 1S/C17H17NO3S2/c1-13-4-6-14(7-5-13)18(15-8-10-23(20,21)12-15)17(19)11-16-3-2-9-22-16/h2-10,15H,11-12H2,1H3
• InChI Key： GIRRJDKYLHMQNY-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2C=CS(=O)(=O)C2)C2=CC=C(C)C=C2)=O)SC=CC=1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 594.8±50.0 °C(Predicted)
• pka: 0.43±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide

Introduction to N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide (CAS No. 863008-26-8)

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 863008-26-8, represents a unique structural motif that combines elements of thiophene derivatives with amide functionalities. The presence of multiple heterocyclic rings and substituents makes it a promising candidate for further exploration in drug discovery and molecular medicine.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups. The core structure consists of a thiophene ring system, which is a well-known scaffold in medicinal chemistry due to its biological activity and stability. Specifically, the 1,1-dioxo moiety attached to the thiophene ring introduces a polar and electron-withdrawing group, which can modulate the electronic properties of the molecule. This feature is particularly relevant in designing molecules with enhanced binding affinity to biological targets.

In addition to the thiophene core, the compound incorporates a N-(4-methylphenyl) group and a 2-(thiophen-2-yl)acetylamide moiety. The 4-methylphenyl group, also known as p-toluidine, contributes to the lipophilicity of the molecule, which is often crucial for membrane permeability and oral bioavailability. The acetylamide functionality provides a hydrogen bond donor/acceptor pair, which can be essential for interactions with biological macromolecules such as proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies have suggested that molecules with similar structural motifs may exhibit properties relevant to anti-inflammatory, anti-cancer, and antimicrobial applications. The dual presence of thiophene rings in this compound suggests potential synergistic effects when interacting with biological targets.

The synthesis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiophene ring system, followed by functional group transformations such as acetylation and methylation. The use of advanced catalytic systems has recently been explored to improve the efficiency of these reactions, reducing both reaction times and environmental impact.

From a pharmacological perspective, the compound's unique structure suggests potential applications in targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The combination of lipophilic and polar regions in the molecule allows for favorable interactions with both hydrophobic and hydrophilic pockets on biological targets. This bimodal interaction profile is increasingly recognized as an important factor in drug design for achieving high efficacy and selectivity.

Evaluation of this compound's pharmacokinetic properties is also crucial for its potential therapeutic applications. Studies have begun to investigate its solubility, stability, and metabolic degradation pathways using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These studies aim to provide insights into how the compound behaves within biological systems, which is essential for optimizing its formulation and delivery methods.

The role of computational tools in predicting the pharmacological behavior of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide cannot be overstated. Molecular docking simulations have been employed to model interactions between this compound and various biological targets, providing valuable insights into potential binding modes and affinity scores. These predictions are often validated through experimental studies, further reinforcing the importance of integrating computational methods into drug discovery pipelines.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)-2-(thiophen-2-yl)acetamide represents a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiophene-based compounds, this molecule may play a significant role in advancing pharmaceutical science.